4-Nitrosobut-1-ene

• CAS No.: 919763-64-7
• Molecular Formula: C4H7NO
• Molecular Weight: 85.10 g/mol
• IUPAC Name: 4-nitrosobut-1-ene
• InChI: InChI=1S/C4H7NO/c1-2-3-4-5-6/h2H,1,3-4H2
• InChI Key: HZZZPMINWIKBBH-UHFFFAOYSA-N
• Canonical SMILES: C=CCCN=O

Description

4-Nitrosobut-1-ene is an organic compound with the molecular formula C4H7NO2. It is characterized by the presence of a nitroso group (-NO) attached to a butene backbone. This compound is part of the broader class of nitroso compounds, which are known for their unique reactivity and applications in various fields of chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions

4-Nitrosobut-1-ene can be synthesized through several methods. One common approach involves the nitrosation of but-1-ene using nitrosyl chloride (NOCl) or other nitrosating agents under controlled conditions. The reaction typically requires a solvent such as dichloromethane and is carried out at low temperatures to prevent side reactions and decomposition .

Industrial Production Methods

In industrial settings, the production of this compound may involve continuous flow processes to ensure consistent quality and yield. These processes often utilize automated systems to precisely control reaction parameters such as temperature, pressure, and reagent concentrations .

Chemical Reactions Analysis

Types of Reactions

4-Nitrosobut-1-ene undergoes various chemical reactions, including:

Oxidation: The nitroso group can be oxidized to form nitro compounds.

Reduction: Reduction of the nitroso group can yield hydroxylamines or amines.

Substitution: The nitroso group can participate in substitution reactions, often leading to the formation of oximes or other derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide (H2O2) and potassium permanganate (KMnO4).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are frequently used.

Substitution: Reagents like hydroxylamine (NH2OH) can be used for substitution reactions.

Major Products Formed

Oxidation: Nitrobut-1-ene

Reduction: But-1-enylamine or but-1-enylhydroxylamine

Substitution: But-1-enyl oxime

Scientific Research Applications

4-Nitrosobut-1-ene has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of various organic compounds, including pharmaceuticals and agrochemicals.

Biology: The compound is studied for its potential biological activity and interactions with biomolecules.

Medicine: Research is ongoing to explore its potential therapeutic applications, particularly in the development of new drugs.

Industry: It is used in the production of polymers, dyes, and other industrial chemicals.

Mechanism of Action

The mechanism of action of 4-Nitrosobut-1-ene involves its reactivity with nucleophiles and electrophiles. The nitroso group can participate in various reactions, including:

Nucleophilic Addition: The nitroso group can react with nucleophiles to form addition products.

Electrophilic Substitution: The compound can undergo electrophilic substitution reactions, leading to the formation of various derivatives.

Comparison with Similar Compounds

Similar Compounds

Nitrosobenzene: An aromatic nitroso compound with similar reactivity but different structural properties.

Nitrosomethane: A simpler aliphatic nitroso compound with different reactivity patterns.

Nitrosopropane: Another aliphatic nitroso compound with similar reactivity but different chain length.

Uniqueness

4-Nitrosobut-1-ene is unique due to its specific structure, which combines the reactivity of the nitroso group with the flexibility of the butene backbone. This combination allows for a wide range of chemical transformations and applications, making it a valuable compound in both research and industry .